Cas no 1694614-97-5 (2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid)

2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C₈H₇BrFNO₂. This compound features a strategically substituted aromatic ring, incorporating amino, bromo, fluoro, and methyl functional groups, which enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple reactive sites allows for selective modifications, making it valuable for constructing complex molecules. Its structural features contribute to improved binding affinity and metabolic stability in drug development. The compound is typically supplied as a high-purity solid, ensuring consistency in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.

2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid structure

1694614-97-5 structure

Product Name:2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid

CAS No:1694614-97-5

MF:C₈H₇BrFNO₂

MW:248.04908490181

MDL:MFCD28977408

CID:2949413

PubChem ID:101043115

Update Time:2025-10-24

2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid
- SY037246
- 2-Amino-6-bromo-5-fluoro-3-methylbenzoicAcid
- AKOS027257153
- DA-43547
- CS-0448066
- 1694614-97-5
- SB77299
- MFCD28977408
- AC1532
- CS-12089
- MDL： MFCD28977408
- Inchi： 1S/C8H7BrFNO2/c1-3-2-4(10)6(9)5(7(3)11)8(12)13/h2H,11H2,1H3,(H,12,13)
- InChI Key： KANXKEQBAPAEAX-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C)=C(C=1C(=O)O)N)F

Computed Properties

Exact Mass: 246.96442g/mol
Monoisotopic Mass: 246.96442g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3
XLogP3: 2.5

2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y24485-1g	2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid	1694614-97-5	95%	1g	¥5809.0	2023-09-05
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